N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(1,2,3,4-tetrahydronaphthalen-1-yl)urea
• InChI: InChI=1S/C17H16F2N2O/c18-12-8-9-16(14(19)10-12)21-17(22)20-15-7-3-5-11-4-1-2-6-13(11)15/h1-2,4,6,8-10,15H,3,5,7H2,(H2,20,21,22)
• InChI Key: YDRYRCFTJYRTNU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H16F2N2O
• Molecular Weight: 302.32 g/mol
• Solubility: 0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea, also known as DNTU, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. DNTU is a urea derivative that has been found to exhibit potent pharmacological activities, making it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea is not fully understood, but it is believed to involve the inhibition of amyloid-beta peptide aggregation and the modulation of various signaling pathways involved in neuronal survival and function. N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea has been found to activate the Akt and ERK signaling pathways, which are known to promote cell survival and growth. Additionally, N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea has been found to inhibit the activation of the JNK signaling pathway, which is involved in cell death and apoptosis.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea has been found to exhibit a wide range of biochemical and physiological effects, including the inhibition of amyloid-beta peptide aggregation, the modulation of various signaling pathways involved in neuronal survival and function, and the promotion of cell survival and growth. Additionally, N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea has been found to exhibit antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea in lab experiments is its potent pharmacological activity, which makes it an attractive candidate for further research. Additionally, the synthesis method for N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea has been optimized for large-scale production, making it a cost-effective approach for the preparation of N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea. However, one of the limitations of using N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea, including the development of novel formulations and delivery systems to enhance its bioavailability and pharmacokinetics. Additionally, further studies are needed to elucidate the mechanism of action of N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea and its potential therapeutic applications for the treatment of various neurological disorders. Finally, the potential toxicity and safety of N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea need to be further evaluated to ensure its suitability for clinical use.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea involves the reaction of 2,4-difluoroaniline with 1,2,3,4-tetrahydro-1-naphthylamine in the presence of a carbodiimide coupling agent. The resulting product is then treated with urea to yield N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea in high purity and yield. This synthesis method has been optimized for large-scale production, making it a cost-effective approach for the preparation of N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea.

Scientific Research Applications

N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea has been extensively studied for its potential use in various scientific research applications. One of the primary areas of interest is its potential as a therapeutic agent for the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and Huntington's disease. N-(2,4-difluorophenyl)-N'-(1,2,3,4-tetrahydro-1-naphthalenyl)urea has been found to exhibit potent neuroprotective effects, which may be attributed to its ability to inhibit the aggregation of amyloid-beta peptides, which are known to play a key role in the pathogenesis of Alzheimer's disease.